Cas no 2432-34-0 (Ethanethioic acid, S-octyl ester)
2432-34-0 structure
Product Name:Ethanethioic acid, S-octyl ester
CAS No:2432-34-0
MF:C10H20OS
MW:188.330202102661
CID:1015927
PubChem ID:539741
Update Time:2025-04-20
Ethanethioic acid, S-octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-octyl ester
- S-octyl thioacetate
- CHEBI:87547
- NQMNVUDCUZKJRL-UHFFFAOYSA-N
- AKOS006229452
- thioacetic acid S-octyl ester
- 2432-84-0
- Acetic acid, thio-, S-octyl ester
- S-n-Octyl thioacetate
- DTXSID90947152
- S-Octyl ethanethioate #
- ethanethioic acid S-octyl ester
- S-Octyl ethanethioate
- SCHEMBL11303853
- Q27159720
- 1-acetylthiooctane
- 2432-34-0
-
- Inchi: 1S/C10H20OS/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
- InChI Key: NQMNVUDCUZKJRL-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CCCCCCCC
Computed Properties
- Exact Mass: 188.1236
- Monoisotopic Mass: 188.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Ethanethioic acid, S-octyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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